Cas no 1803605-82-4 (4-chloro-5-nitro-2-(pentafluoroethyl)pyridine)

4-Chloro-5-nitro-2-(pentafluoroethyl)pyridine is a fluorinated pyridine derivative with a unique combination of functional groups, including a chloro, nitro, and pentafluoroethyl substituent. This structure imparts high reactivity and versatility, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing pentafluoroethyl group enhances electrophilic properties, facilitating further functionalization. The nitro and chloro groups serve as leaving groups or sites for nucleophilic substitution, enabling diverse derivatization pathways. Its stability under standard conditions ensures ease of handling in synthetic applications. This compound is particularly useful in the development of fluorinated bioactive molecules, where its structural features contribute to enhanced binding affinity and metabolic stability.
4-chloro-5-nitro-2-(pentafluoroethyl)pyridine structure
1803605-82-4 structure
Product Name:4-chloro-5-nitro-2-(pentafluoroethyl)pyridine
CAS No:1803605-82-4
MF:
MW:
CID:4617773
PubChem ID:86811579
Update Time:2025-05-21

4-chloro-5-nitro-2-(pentafluoroethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-5-nitro-2-(pentafluoroethyl)pyridine
    • 4-chloro-5-nitro-2-(pentafluoroethyl)pyridine

4-chloro-5-nitro-2-(pentafluoroethyl)pyridine Pricemore >>

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Additional information on 4-chloro-5-nitro-2-(pentafluoroethyl)pyridine

4-Chloro-5-Nitro-2-(Pentafluoroethyl)Pyridine: A Comprehensive Overview

The compound 4-chloro-5-nitro-2-(pentafluoroethyl)pyridine (CAS No. 1803605-82-4) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a chlorine atom at the 4-position, a nitro group at the 5-position, and a pentafluoroethyl group at the 2-position. The combination of these substituents imparts distinctive electronic and physical properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of 4-chloro-5-nitro-2-(pentafluoroethyl)pyridine in the development of advanced materials, particularly in the field of electronics. The presence of the pentafluoroethyl group significantly enhances the molecule's stability and resistance to environmental factors, making it suitable for use in high-performance polymers and coatings. Additionally, the nitro group contributes to the molecule's reactivity, enabling it to participate in various chemical transformations that are critical for synthesizing complex organic compounds.

One of the most notable applications of 4-chloro-5-nitro-2-(pentafluoroethyl)pyridine is in the synthesis of pharmaceutical intermediates. The compound serves as a versatile building block due to its ability to undergo a wide range of reactions, including nucleophilic substitutions, electrophilic additions, and cyclizations. Researchers have demonstrated that this compound can be effectively utilized in the construction of bioactive molecules with potential therapeutic applications. For instance, derivatives of 4-chloro-5-nitro-2-(pentafluoroethyl)pyridine have shown promising activity against certain enzymes involved in metabolic disorders.

The synthesis of 4-chloro-5-nitro-2-(pentafluoroethyl)pyridine involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient pathways for its production, reducing costs and minimizing environmental impact. These improvements have made the compound more accessible for large-scale applications in industries such as agrochemicals and specialty chemicals.

In terms of physical properties, 4-chloro-5-nitro-2-(pentafluoroethyl)pyridine exhibits a high melting point due to its rigid structure and strong intermolecular interactions. The compound is also highly soluble in organic solvents, which facilitates its use in solution-based reactions. Its thermal stability makes it suitable for processes requiring elevated temperatures, further expanding its utility across diverse chemical sectors.

From an environmental perspective, researchers have conducted extensive studies on the degradation pathways of 4-chloro-5-nitro-2-(pentafluoroethyl)pyridine under various conditions. These studies have revealed that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its potential impact on ecosystems. This information is crucial for regulatory agencies and industries aiming to comply with environmental standards while utilizing this compound.

In conclusion, 4-chloro-5-nitro-2-(pentafluoroethyl)pyridine (CAS No. 1803605-82-4) stands out as a versatile and valuable molecule with applications spanning multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in the development of innovative materials and pharmaceuticals. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.

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